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Compound of Interest

Compound Name: Mito-So

Cat. No.: B16347785

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound "Mito-So" as specified in the topic is not found in the public

scientific literature. This guide has been developed using data for Mitoquinone (MitoQ), a well-

researched, mitochondria-targeted antioxidant, as a representative analogue. All data and

information presented herein pertain to MitoQ.

Introduction
Mitoquinone mesylate (MitoQ) is a synthetically modified version of the endogenous

antioxidant, Coenzyme Q10. It is specifically engineered for targeted delivery to mitochondria,

the primary site of cellular reactive oxygen species (ROS) production. This is achieved by the

covalent attachment of a lipophilic triphenylphosphonium (TPP⁺) cation to the ubiquinone

moiety. The positive charge of the TPP⁺ group facilitates the accumulation of MitoQ within the

negatively charged mitochondrial matrix. By concentrating the antioxidant at the source of

oxidative stress, MitoQ aims to offer enhanced protection against cellular damage implicated in

a variety of pathologies. A thorough understanding of its pharmacokinetics and bioavailability is

paramount for its continued development as a potential therapeutic agent.
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Pharmacokinetics of MitoQ
The pharmacokinetic profile of a drug, encompassing its absorption, distribution, metabolism,

and excretion (ADME), is critical to determining its efficacy and safety.

Absorption
Following oral administration, MitoQ is absorbed from the gastrointestinal tract. In preclinical

studies, MitoQ is rapidly detected in the plasma of rats after oral dosing.[1]

Distribution
A key feature of MitoQ is its targeted distribution to mitochondria. Due to its lipophilic TPP⁺

cation, MitoQ is readily taken up by cells and accumulates several-hundred fold within the

mitochondria, driven by the mitochondrial membrane potential. While plasma concentrations

are measurable, they may not fully represent the significantly higher concentrations achieved

within tissues, particularly those with a high density of mitochondria such as the heart, skeletal

muscle, liver, and brain.[1]

Metabolism
Once absorbed and distributed, MitoQ undergoes metabolic transformation. The ubiquinone

portion of the molecule is reduced to its active antioxidant form, mitoquinol. This active form

can then undergo further metabolism, including hydroxylation and demethylation, as well as

conjugation with glucuronic acid and sulfate.[1]

Excretion
The primary route of elimination for MitoQ and its metabolites is thought to be through the bile.

[1]

Quantitative Pharmacokinetic Data
The following tables summarize the available quantitative pharmacokinetic data for MitoQ from

preclinical studies. It is important to note that comprehensive human pharmacokinetic data is

not extensively available in the public domain.
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Note: Further studies are required to fully elucidate the complete pharmacokinetic profile of

MitoQ across different species, including humans.

Experimental Protocols
In Vivo Pharmacokinetic Study in Mice (Oral Gavage)
This protocol outlines a typical procedure for assessing the pharmacokinetics of MitoQ in mice

following oral administration.

4.1.1 Animal Model and Dosing

Species: C57BL/6 mice (female, 10 weeks old, weighing 17-25 g).[3]

Housing: Standard housing conditions with a 12-hour light/dark cycle and ad libitum access

to food and water, unless fasting is required.

Fasting: Mice should be fasted for 12 hours (with access to water) prior to oral gavage to

ensure consistent absorption.[3]

Dosing Formulation: MitoQ is dissolved in an appropriate vehicle (e.g., water).

Administration: A single dose of MitoQ (e.g., 10 mg/kg) is administered via oral gavage using

a suitable gauge needle.[3] The volume should not exceed 10 mL/kg.
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4.1.2 Sample Collection

Time Points: Blood samples are collected at various time points post-dosing (e.g., 5, 15, 30

minutes, and 1, 2, 4, 8, 24 hours).

Blood Collection: At each time point, a cohort of mice (n=3-5) is anesthetized, and blood is

collected via cardiac puncture into heparinized tubes.

Plasma Preparation: Blood samples are centrifuged (e.g., 1000 x g for 10 minutes at 4°C) to

separate the plasma. The plasma is then transferred to clean tubes and stored at -80°C until

analysis.

4.1.3 Bioanalytical Method: LC-MS/MS

Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a

tandem mass spectrometer (MS/MS) is used for the quantification of MitoQ in plasma

samples.

Sample Preparation:

Thaw plasma samples on ice.

To a 100 µL aliquot of plasma, add an internal standard (e.g., deuterated MitoQ).

Precipitate proteins by adding a suitable organic solvent (e.g., acetonitrile).

Vortex the mixture and then centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

Chromatographic Conditions:

Column: A reverse-phase C18 column is typically used.
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Mobile Phase: A gradient elution with a mixture of water and acetonitrile, both containing a

small amount of formic acid to improve ionization.

Flow Rate: A typical flow rate is 0.2-0.4 mL/min.

Mass Spectrometric Conditions:

Ionization Mode: Electrospray ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM) is used for selective and sensitive

detection of MitoQ and its internal standard.

Signaling Pathways and Mechanism of Action
MitoQ exerts its biological effects primarily through its potent antioxidant activity within the

mitochondria, which in turn modulates key cellular signaling pathways.

Nrf2-ARE Signaling Pathway
MitoQ is a known activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant

Response Element (ARE) signaling pathway. Under conditions of oxidative stress, which can

be induced by MitoQ's interaction with the mitochondrial respiratory chain, Nrf2 dissociates

from its inhibitor, Keap1. Nrf2 then translocates to the nucleus and binds to the ARE in the

promoter region of a host of antioxidant and cytoprotective genes, leading to their upregulation.

This includes enzymes such as heme oxygenase-1 (HO-1) and NAD(P)H quinone

oxidoreductase 1 (NQO1).[4]

MitoQ Mitochondria ↑ ROS Keap1-Nrf2 Complexinduces dissociation Nrf2

Nucleustranslocation

AREbinds to Antioxidant Genes
(e.g., HO-1, NQO1)

activates transcription Cellular Protection

MitoQ Mitochondria ↓ ATP Production ↑ AMP:ATP Ratio AMPKactivates

mTOR
inhibits

Autophagy
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Cell Growth &
Proliferationpromotes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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